N-[1-(8-hydroxy-5-nitro-7-quinolinyl)-3-phenyl-2-propen-1-yl]propanamide

• IUPAC Name: N-[(E)-1-(8-hydroxy-5-nitroquinolin-7-yl)-3-phenylprop-2-enyl]propanamide
• InChI: InChI=1S/C21H19N3O4/c1-2-19(25)23-17(11-10-14-7-4-3-5-8-14)16-13-18(24(27)28)15-9-6-12-22-20(15)21(16)26/h3-13,17,26H,2H2,1H3,(H,23,25)/b11-10+
• InChI Key: YACQKMUQBPGLOY-ZHACJKMWSA-N
• Canonical SMILES: CCC(=O)NC(C=CC1=CC=CC=C1)C2=CC(=C3C=CC=NC3=C2O)[N+](=O)[O-]
• Isomeric SMILES: CCC(=O)NC(/C=C/C1=CC=CC=C1)C2=CC(=C3C=CC=NC3=C2O)[N+](=O)[O-]
• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol

Description

“N-[1-(8-hydroxy-5-nitro-7-quinolinyl)-3-phenyl-2-propen-1-yl]propanamide” is a chemical compound with the empirical formula C17H15N3O4S. It is also known as NCTT-956. The compound is a potent, specific inhibitor of 12-lipoxygenase (12-LO) activity.

Synthesis Analysis

The synthesis of such compounds often involves the interaction of 5-acetyl-8-quinolinol, corresponding 1-ethylquinolinium iodides, and 8-hydroxyquinoline-7-carbaldehyde with diethylmalonate under basic conditions. Further reactions with hydrazine, phenyl hydrazine, hydroxylamine, urea, and/or thiourea can yield the desired compound.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular weight of 357.38. The SMILES string for this compound is CCC(=O)NC(c1cccs1)c2cc(N+[O-])c3cccnc3c2O.

Physical And Chemical Properties Analysis

The compound is a light orange to dark orange powder. It is soluble in DMSO at a concentration of 5 mg/mL, forming a clear solution. The compound should be stored at a temperature of 2-8°C.

Mechanism of Action

The compound acts as a potent, specific inhibitor of 12-lipoxygenase (12-LO) activity. Specific inhibition of 12-LO by NCTT-956 in platelets blocks PKC activation, aggregation, granule secretion, and αIIbB3 activation.

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2. It has the signal word “Warning” and the precautionary statements P264 - P270 - P280 - P301 + P312 - P305 + P351 + P338 - P337 + P313.

Future Directions

While specific future directions for this compound are not available from the search results, compounds containing the 8-hydroxyquinoline moiety have been found to have significant therapeutic value and can act as potential building blocks for various pharmacologically active scaffolds. They could act as leads for the development of drugs against numerous diseases including cancer.